![molecular formula C9H19N3O B1479997 3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide CAS No. 2097992-80-6](/img/structure/B1479997.png)
3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide
Overview
Description
3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide (also known as EMMP) is an important organic compound used in many scientific and industrial applications. It is a versatile compound that can be synthesized in a number of ways and can be used for a variety of purposes.
Scientific Research Applications
Aminoxyl Radicals Toxicity
Aminoxyl radicals, chemically related structures, are evaluated for their low toxicity and non-mutagenic properties, suggesting potential for safe application in various fields, including medicinal chemistry (Sosnovsky, 1992).
Carcinogen Metabolites in Tobacco and Cancer
Research on human urinary carcinogen metabolites reveals methods for detecting exposure to harmful substances, highlighting the importance of identifying and understanding the metabolic pathways of potentially toxic compounds (Hecht, 2002).
Ethylmercury and Blood-Brain Barrier
Studies examining whether ethylmercury-containing compounds cross the blood-brain barrier contribute to our understanding of chemical transport mechanisms across biological barriers, relevant to assessing the safety and effects of various compounds (Kern et al., 2019).
1-Methylcyclopropene (1-MCP) on Fruits and Vegetables
The use of 1-MCP to improve the maintenance of fruit and vegetable quality demonstrates the application of chemical compounds in enhancing food preservation, providing insights into the practical benefits of chemical applications in agriculture (Watkins, 2006).
Electrochemical Technologies and Ionic Liquids
The development of electrochemical technologies using ionic liquids for applications in electroplating and energy storage showcases the diverse industrial applications of specialized chemical compounds (Tsuda, Stafford, & Hussey, 2017).
properties
IUPAC Name |
3-(ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N3O/c1-3-13-6-8-5-12(9(10)11)4-7(8)2/h7-8H,3-6H2,1-2H3,(H3,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVQHHOUEWLOWMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CN(CC1C)C(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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